![molecular formula C15H16N2O3S B2367218 5-(furan-2-yl)-1-(methylsulfonyl)-3-(o-tolyl)-4,5-dihydro-1H-pyrazole CAS No. 1448048-27-8](/img/structure/B2367218.png)
5-(furan-2-yl)-1-(methylsulfonyl)-3-(o-tolyl)-4,5-dihydro-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(furan-2-yl)-1-(methylsulfonyl)-3-(o-tolyl)-4,5-dihydro-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic organic compound that contains a pyrazole ring with a furan and o-tolyl substituent.
Scientific Research Applications
Catalytic Synthesis and Antioxidant Properties
A study focused on the catalytic synthesis of novel chalcone derivatives, including those related to the core structure of interest, highlighted their potential as potent antioxidant agents. The synthesized compounds exhibited significant in vitro antioxidant activity, supported by molecular docking, ADMET, QSAR, and bioactivity studies, demonstrating good correlation with in vitro results. This research underscores the compound's relevance in developing antioxidant therapies (Prabakaran, Manivarman, & Bharanidharan, 2021).
Synthesis for Antimicrobial Activity
Another study explored the utility of a closely related compound, "5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide," in synthesizing heterocyclic compounds with antimicrobial activity. The synthesized derivatives displayed promising antibacterial and antifungal activities against various microorganisms, highlighting the compound's potential in developing new antimicrobial agents (Abdelhamid, El Sayed, Zaki, Hussein, Mangoud, & Hosny, 2019).
Molecular Modeling and Drug Efficacy
Research on novel pyrazoles, including derivatives of the compound , assessed drug efficacy through in silico, in vitro, and cytotoxicity validations. This comprehensive study encompassed synthesis, antioxidant, anti-breast cancer, and anti-inflammatory evaluations, showcasing the compound's broad pharmacological potential and its role in novel drug discovery (Thangarasu, Manikandan, & Thamaraiselvi, 2019).
Synthesis and Characterization for Biological Evaluation
A novel approach to synthesizing pyrazoline derivatives containing the furan moiety utilized microwave irradiation, resulting in compounds with significant anti-inflammatory and antibacterial activity. This method offers a more environmentally friendly and efficient synthesis process, further expanding the compound's applicability in medicinal chemistry (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).
Properties
IUPAC Name |
3-(furan-2-yl)-5-(2-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3S/c1-11-6-3-4-7-12(11)13-10-14(15-8-5-9-20-15)17(16-13)21(2,18)19/h3-9,14H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVGDQLUACIXHEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NN(C(C2)C3=CC=CO3)S(=O)(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.